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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the binding affinity of

GNE-064, a potent and selective inhibitor of the bromodomains of SMARCA2, SMARCA4, and

PBRM1. This document details quantitative binding data, provides detailed experimental

protocols for key assays, and visualizes the relevant signaling pathways and experimental

workflows.

Core Target Profile of GNE-064
GNE-064 is a chemical probe that selectively targets the bromodomains of several key proteins

involved in chromatin remodeling.[1][2][3][4] Bromodomains are protein modules that recognize

and bind to acetylated lysine residues on histones and other proteins, playing a crucial role in

the regulation of gene expression.[1][2][3][4] The primary targets of GNE-064 are components

of the SWI/SNF (SWItch/Sucrose Non-Fermentable) chromatin remodeling complex, a critical

regulator of gene expression involved in various cellular processes.[2][5][6]

The specific protein targets of GNE-064 include:

SMARCA2 (Brahma-related gene 1-associated factor 190B): A catalytic subunit of the

SWI/SNF complex with ATPase activity.[5][7]

SMARCA4 (Brahma-related gene 1): Another mutually exclusive catalytic subunit of the

SWI/SNF complex, also with ATPase activity.[5][7]
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PBRM1 (Polybromo-1): A subunit of the PBAF (Polybromo-associated BRG1-associated

factor) variant of the SWI/SNF complex.[1][3]

Quantitative Binding Affinity Data
The binding affinity of GNE-064 for its target bromodomains has been quantitatively determined

through various biochemical and cellular assays. The following tables summarize the key

affinity values.

Table 1: GNE-064 Inhibitory and Dissociation Constants

Target Protein Assay Type Value (µM)

SMARCA4 IC50 0.035[5][8]

SMARCA2 EC50 0.10[5][8]

SMARCA4 Kd 0.01[5][8]

SMARCA2 Kd 0.016[5][8]

PBRM1 (Bromodomain 5) Kd 0.018[5][8]

PBRM1 (Bromodomain 2) Kd 0.049[5][8]

Signaling Pathways
GNE-064's target proteins, SMARCA2 and SMARCA4, are the core ATPases of the SWI/SNF

chromatin remodeling complex.[7] This complex utilizes the energy from ATP hydrolysis to

reposition nucleosomes, thereby altering the accessibility of DNA to transcription factors and

other regulatory proteins.[2][6] By binding to the bromodomains of these proteins, GNE-064
prevents the SWI/SNF complex from being recruited to acetylated histones at specific gene

loci, thus modulating gene expression.

The SWI/SNF complex is involved in the regulation of several critical signaling pathways,

including:

RB Pathway: The SWI/SNF complex interacts with the retinoblastoma (RB) protein to

regulate cell cycle progression.[5]
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Wnt/β-catenin Pathway: BRG1 (SMARCA4) has been shown to be involved in the regulation

of the Wnt signaling pathway.[1]

Hedgehog Signaling: The SWI/SNF complex can directly interact with Gli1, an effector of

Hedgehog signaling.[1]

DNA Damage Repair: SMARCA2 and SMARCA4 have been shown to relocate to sites of

DNA damage and participate in repair processes.[9]
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Start

Prepare GNE-064 Serial Dilution

Set up Reaction in 384-well Plate:
Buffer + GNE-064 + GST-Bromodomain + Biotin-Histone

Incubate for 30 min at RT

Add AlphaScreen Donor and Acceptor Beads

Incubate for 60 min in Dark at RT

Read Plate on AlphaScreen Reader

End
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Start

Plate NanoLuc®-fusion Cells in 96-well Plate

Incubate Overnight

Treat Cells with GNE-064 Serial Dilutions

Incubate for 1 hour at 37°C

Add NanoBRET™ Tracer

Add NanoBRET™ Nano-Glo® Substrate

Read Luminescence at 460nm and >600nm

Calculate NanoBRET™ Ratio and Determine EC50

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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